Cas no 2228946-62-9 (tert-butyl 3-1-(2-methylpropyl)-1H-pyrazol-5-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-1-(2-methylpropyl)-1H-pyrazol-5-ylpiperazine-1-carboxylate
• CAS No: 2228946-62-9
• MF: C₁₆H₂₈N₄O₂
• MW: 308.419123649597
• CID: 6335685
• PubChem ID: 165621958
• Update Time: 2025-06-14

tert-butyl 3-1-(2-methylpropyl)-1H-pyrazol-5-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(2-methylpropyl)-1H-pyrazol-5-ylpiperazine-1-carboxylate
• EN300-1896776
• 2228946-62-9
• tert-butyl 3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]piperazine-1-carboxylate

• Inchi： 1S/C16H28N4O2/c1-12(2)10-20-14(6-7-18-20)13-11-19(9-8-17-13)15(21)22-16(3,4)5/h6-7,12-13,17H,8-11H2,1-5H3
• InChI Key： RFZKLRSYXBTEDS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2=CC=NN2CC(C)C)C1)=O

Computed Properties

• Exact Mass: 308.22122615g/mol
• Monoisotopic Mass: 308.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 3-1-(2-methylpropyl)-1H-pyrazol-5-ylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)piperazine-1-carboxylate (CAS No. 2228946-62-9)

The compound tert-butyl 3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)piperazine-1-carboxylate (CAS No. 2228946-62-9) is a specialized piperazine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carboxylate group and a pyrazole moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its versatility in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern therapeutics.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)piperazine-1-carboxylate has surged, driven by advancements in precision medicine and combinatorial chemistry. This compound's piperazine core is a common scaffold in CNS drugs, while the pyrazole ring enhances its binding affinity to biological targets. Such features align with the growing interest in fragment-based drug design (FBDD) and small-molecule libraries, which dominate current pharmaceutical R&D trends.

From a synthetic chemistry perspective, the tert-butyl protecting group in this molecule offers stability during multi-step reactions, a critical factor for high-throughput screening (HTS) applications. Its CAS No. 2228946-62-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry workflows. Additionally, the compound's lipophilic properties and hydrogen-bond acceptors make it a candidate for optimizing blood-brain barrier (BBB) permeability, a key challenge in neuropharmacology.

Environmental and regulatory considerations also highlight the importance of tert-butyl 3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)piperazine-1-carboxylate. Unlike many traditional intermediates, this compound is designed with green chemistry principles in mind, minimizing hazardous byproducts. Its applications in sustainable agrochemicals resonate with the global push for eco-friendly crop protection solutions, addressing concerns about pesticide resistance and environmental impact.

Analytical characterization of CAS No. 2228946-62-9 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with Good Manufacturing Practices (GMP). These protocols are essential for researchers exploring its potential in structure-activity relationship (SAR) studies or lead compound optimization. The compound's compatibility with parallel synthesis techniques further boosts its utility in drug discovery pipelines.

In conclusion, tert-butyl 3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)piperazine-1-carboxylate represents a convergence of innovation in organic synthesis and biologically active molecules. Its multifaceted applications—from central nervous system (CNS) drug development to agrochemical innovation—position it as a compound of enduring scientific and industrial interest. As research into targeted therapies and sustainable chemistry expands, this molecule is poised to play a pivotal role in shaping future breakthroughs.